
3-Ethylcyclopentanone: A Versatile Building
Block in Organic Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Ethylcyclopentanone

Cat. No.: B081463 Get Quote

Introduction: 3-Ethylcyclopentanone is a valuable carbocyclic ketone that serves as a

versatile starting material and intermediate in the synthesis of a diverse array of organic

molecules. Its five-membered ring scaffold, substituted with a reactive carbonyl group and an

ethyl chain, provides a unique platform for the construction of complex molecular architectures.

This application note explores the utility of 3-ethylcyclopentanone in key organic

transformations and its role in the synthesis of natural products and fragrance compounds.

Physicochemical Properties
3-Ethylcyclopentanone is a colorless to pale yellow liquid with a characteristic odor. A

summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference

Molecular Formula C₇H₁₂O [1]

Molecular Weight 112.17 g/mol [1]

CAS Number 10264-55-8 [2][3]

Boiling Point 171 °C [4]

Flash Point 31 °C (88 °F) [4]

Density 0.9015 g/cm³ (at 425 °C) [4]

Water Solubility Soluble [2][4]

Appearance
Clear colorless to pale yellow

liquid
[3]

Table 1: Physicochemical Properties of 3-Ethylcyclopentanone

Spectroscopic Data
The structural features of 3-ethylcyclopentanone can be confirmed by various spectroscopic

techniques. While detailed peak assignments are not readily available in the searched

literature, general spectral information is summarized below.
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Spectroscopy Data Reference

¹H NMR

Spectral data available, but

specific peak assignments are

not fully detailed in the

provided search results. A

spectrum for the closely

related 3-

methylcyclopentanone shows

peaks around 1.14, 1.52, and

2.1-2.4 ppm.

[5]

¹³C NMR
Spectral data available from

PubChem.
[1]

Mass Spectrum
Available through the NIST

WebBook.
[6]

IR Spectrum
Available through the NIST

WebBook.
[6]

Table 2: Spectroscopic Data for 3-Ethylcyclopentanone

Applications in Organic Synthesis
3-Ethylcyclopentanone is a valuable precursor for a variety of important organic reactions,

including carbon-carbon bond-forming reactions at the carbonyl group and at the α-positions.

Its utility is demonstrated in the synthesis of fragrances, natural product analogues, and other

complex organic molecules.

Grignard Reaction: Synthesis of Tertiary Alcohols
The carbonyl group of 3-ethylcyclopentanone is susceptible to nucleophilic attack by

organometallic reagents such as Grignard reagents, leading to the formation of tertiary

alcohols. This reaction is a fundamental method for introducing new carbon substituents at the

carbonyl carbon.

Reaction Scheme:
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3-Ethylcyclopentanone

Select Reaction Type

Grignard Reaction

C-C bond at C=O

Wittig Reaction

C=C bond at C=O

Aldol Condensation

C-C bond at alpha-C

Other Reactions
(e.g., Alkylation)

Target Product Class

Tertiary Alcohol

Grignard

Exocyclic Alkene

Wittig

alpha,beta-Unsaturated Ketone

Aldol

Fragrance/Natural Product Analogue

Multi-step synthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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